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Compound of Interest

Compound Name: Tristearin-d5

Cat. No.: B1472689 Get Quote

A Comparative Guide to Tristearin-d5 Suppliers for Researchers and Drug Development

Professionals

For researchers, scientists, and drug development professionals utilizing Tristearin-d5 as an

internal standard or for other applications, selecting a supplier that provides high-purity, well-

characterized material is paramount. This guide offers a comparative overview of several

prominent suppliers of Tristearin-d5, focusing on available data regarding product quality and

the analytical methods used for its determination.

Data Presentation
The following table summarizes the available information on Tristearin-d5 from various

suppliers. It is important to note that while direct Certificates of Analysis (CoAs) for Tristearin-
d5 were not publicly available from all suppliers at the time of this guide's compilation, the

information presented is based on general statements of quality from the suppliers and

representative data from other similar products they offer.

Table 1: Comparison of Tristearin-d5 Suppliers
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Supplier
Product
Number

Stated
Purity

Isotopic
Enrichment

Availability Notes

Toronto

Research

Chemicals

T886452

Typically

high, full

analytical

data package

provided.[1]

[2][3]

Expected to

be high,

specified in

CoA.

Inquire

Distributed by

various

vendors like

Biomall.[4]

MedchemExp

ress
HY-N1464S1 Not specified

Deuterium

labeled

Tristearin.[5]

In Stock[6]

Offers other

deuterated

forms of

Tristearin.[6]

Alfa

Chemistry

ACMA00061

859

Research

grade
Not specified Inquire

Provides

basic product

details on

their website.

[7]

Cayman

Chemical
Not specified

Typically

≥98% for

similar

products.[8]

For similar d5

products,

≥99%

deuterated

forms (d1-

d5); ≤1% d0.

[8]

Inquire

Provides

detailed

CoAs with

batch-specific

data for their

products.[8]

[9]

Avanti Polar

Lipids
Not specified

>99% for

their lipid

products.[10]

[11]

High,

specified in

CoA.

Inquire

Specializes in

high-purity

lipids and

provides

detailed

CoAs.[12][13]

[14]

Larodan Not specified >99% for

their lipid

High,

specified in

CoA.[17]

Inquire All products

are supplied

with a

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www2.lgcgroup.com/l/31922/2021-01-13/p9418t
https://www.chemie-brunschwig.ch/brands/toronto-research-chemical
https://www.acisciences.com/pharmaceutical/
https://www.biomall.in/product/tristearin-d5-25mg-t886452-25mg-1
https://www.medchemexpress.com/tristearin-d5.html?locale=ko-KR
https://www.medchemexpress.com/tristearin.html
https://www.medchemexpress.com/tristearin.html
https://www.greyhoundchrom.com/tristearin-500mg-145479
https://cdn.caymanchem.com/cdn/insert/9003463.pdf
https://cdn.caymanchem.com/cdn/insert/9003463.pdf
https://cdn.caymanchem.com/cdn/insert/9003463.pdf
https://www.caymanchem.com/product/21855/13-cis-retinoic-acid-d5
https://www.sigmaaldrich.cn/deepweb/assets/sigmaaldrich/marketing/global/documents/203/965/avanti-product-catalog-mk.pdf
https://www.avantiresearch.com/en-gb/products/product/860912-181-192-181-tg-d5
https://www.avantiresearch.com/images/Analytical/CofA/810163C-16-CofA.pdf
https://www.avantiresearch.com/images/Analytical/CofA/860635P-21-CofA.pdf
https://www.avantiresearch.com/en-gb/services/lipidomics
https://www.larodan.com/offering/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1472689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


products.[15]

[16]

Certificate of

Analysis.[17]

Disclaimer: The data in this table is for comparative purposes and is based on publicly

available information and general quality statements from the suppliers. For lot-specific data, it

is essential to request a Certificate of Analysis directly from the supplier.

Experimental Protocols
Accurate determination of chemical purity and isotopic enrichment is crucial for the validation of

Tristearin-d5 as an internal standard. The following are detailed methodologies for key

experiments based on established analytical techniques.

Determination of Chemical Purity by High-Performance
Liquid Chromatography (HPLC)

Instrumentation: A standard HPLC system equipped with a UV or Evaporative Light

Scattering Detector (ELSD).

Column: A C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: A gradient of acetonitrile and water.

Procedure:

Prepare a stock solution of Tristearin-d5 in a suitable organic solvent (e.g., chloroform or

a mixture of dichloromethane and methanol).

Perform a gradient elution to separate the analyte from any potential impurities.

Monitor the elution profile using a UV detector (if the analyte has a chromophore) or an

ELSD for universal detection of non-volatile compounds.

The chemical purity is calculated based on the area percentage of the main peak relative

to the total peak area.
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Determination of Isotopic Enrichment by High-
Resolution Mass Spectrometry (HRMS)

Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or

Orbitrap mass analyzer, coupled with an appropriate ionization source (e.g., Electrospray

Ionization - ESI).

Procedure:

Prepare a dilute solution of Tristearin-d5 in a solvent compatible with the ionization

source.

Infuse the sample directly into the mass spectrometer or inject it via a liquid

chromatography system.

Acquire the mass spectrum in the appropriate mass range to observe the molecular ion

cluster of Tristearin-d5.

The high resolution of the instrument allows for the separation and relative quantification

of the different isotopologues (d0, d1, d2, d3, d4, d5).

Isotopic enrichment is calculated by determining the percentage of the d5 isotopologue

relative to the sum of all isotopologues.

Structural Confirmation and Isotopic Labeling Position
by Nuclear Magnetic Resonance (NMR) Spectroscopy

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Procedure:

Dissolve a sufficient amount of Tristearin-d5 in a deuterated solvent (e.g., CDCl3).

Acquire ¹H and ¹³C NMR spectra.

The ¹H NMR spectrum will show the absence or significant reduction of signals at the

positions where deuterium has been incorporated.
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The ¹³C NMR spectrum can also provide information on the location of the deuterium

labels through the observation of C-D coupling patterns.

These spectra serve to confirm the overall structure of the molecule and the specific sites

of deuteration.

Mandatory Visualization
The following diagrams illustrate the workflow for supplier selection and the analytical process

for quality control of Tristearin-d5.

Supplier Selection

In-house Quality Control

Identify Potential Suppliers Search for Tristearin-d5 Request CoA and Pricing Compare Purity, Enrichment, and Cost Select Supplier Receive Tristearin-d5

Purity Analysis (HPLC)

Isotopic Enrichment (HRMS)

Structural Confirmation (NMR)

Approve for Use

Click to download full resolution via product page

Caption: Workflow for selecting and qualifying a Tristearin-d5 supplier.
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Sample Preparation

Analytical Methods

Data Analysis & Results

Tristearin-d5 Sample

Dissolve in Organic Solvent Dilute for MS Analysis Dissolve in Deuterated Solvent

HPLC-ELSD/UV HRMS (ESI) ¹H & ¹³C NMR

Chemical Purity (%) Isotopic Enrichment (%) Structural Confirmation

Click to download full resolution via product page

Caption: Analytical workflow for the quality control of Tristearin-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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